Cas no 2679938-80-6 ((1S,4S)-5-[(prop-2-en-1-yloxy)carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid)

• Product Name: (1S,4S)-5-[(prop-2-en-1-yloxy)carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid
• CAS No: 2679938-80-6
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 6399777
• PubChem ID: 165915666
• Update Time: 2025-08-01

(1S,4S)-5-[(prop-2-en-1-yloxy)carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274854
• (1S,4S)-5-[(prop-2-en-1-yloxy)carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid
• 2679938-80-6

• Inchi： 1S/C10H13NO5/c1-2-3-15-9(14)11-6-10(8(12)13)4-7(11)5-16-10/h2,7H,1,3-6H2,(H,12,13)/t7-,10-/m0/s1
• InChI Key： QYCYYSGQSNJUCA-XVKPBYJWSA-N
• SMILES： O1C[C@@H]2C[C@@]1(C(=O)O)CN2C(=O)OCC=C

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76.1Ų

Additional information on (1S,4S)-5-[(prop-2-en-1-yloxy)carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid

Compound CAS No. 2679938-80-6: A Comprehensive Overview

Compound CAS No. 2679938-80-6, also known as (1S,4S)-5-[(prop-2-en-1-yloxy)carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid, is a highly specialized organic compound with significant potential in the field of pharmaceuticals and advanced materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and biotechnology.

The molecular structure of (1S,4S)-5-[(prop-2-en-1-yloxy)carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid is characterized by a bicyclic framework, which provides it with exceptional stability and bioavailability. Recent studies have highlighted its ability to act as a precursor in the synthesis of complex biomolecules, making it a valuable asset in medicinal chemistry.

One of the most notable features of this compound is its stereochemistry, specifically the (1S,4S) configuration, which plays a crucial role in determining its pharmacokinetic properties. Research conducted in 2023 has demonstrated that this configuration enhances the compound's ability to cross cellular membranes, thereby improving its efficacy as a drug candidate.

Moreover, the presence of the propenoyloxy group within the molecule contributes to its reactivity and selectivity in various chemical reactions. This group has been shown to facilitate the formation of stable ester linkages, which are essential in the development of targeted drug delivery systems.

The synthesis of (1S,4S)-5-[(prop-2-en-1-yloxy)carbonyl]-2-oxa-5-azabicyclo[2.2.1]heptane-1-carboxylic acid involves a multi-step process that combines principles from organic chemistry and biocatalysis. Recent advancements in enzymatic catalysis have enabled the scalable production of this compound with high enantiomeric purity, further enhancing its suitability for therapeutic applications.

In terms of pharmacological activity, this compound has exhibited potent inhibitory effects against several key enzymes involved in inflammatory pathways. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with minimal adverse effects on healthy tissues.

Another area of active research revolves around the use of this compound as a building block for peptide-based drugs. Its unique bicyclic structure allows for the creation of stable peptide conjugates, which are highly desirable in the development of next-generation therapeutics.

Furthermore, the compound's compatibility with various analytical techniques, such as NMR spectroscopy and mass spectrometry, has facilitated its characterization and quality control during manufacturing processes.

In conclusion, (1S,4S)-5-[(prop-2-en-1-yloxy)carbonyl]-2 ox a -5 azabicyclo[2 ̇ .